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Compound of Interest

Compound Name: 6-Dimethylaminonicotinamide

CAS No.: 36507-21-8

Cat. No.: B1208849

Get Quote

Executive Summary & Chemical Identity[1]
6-Dimethylaminonicotinamide is a pyridine-3-carboxamide derivative characterized by the

substitution of a dimethylamino group at the C6 position of the pyridine ring. Unlike its parent

compound Nicotinamide (a vitamin precursor to NAD+) and its primary analog 6-

Aminonicotinamide (6-AN) (a neurotoxic antimetabolite), 6-Dimethylaminonicotinamide
exhibits a distinct pharmacological profile driven by steric bulk and electronic donation at the

C6 position.

This guide dissects the SAR of 6-Dimethylaminonicotinamide, focusing on its utility as a

probe for Poly(ADP-ribose) polymerase (PARP) inhibition and its reduced toxicity profile

compared to 6-AN in metabolic salvage pathways.

Chemical Profile[1][2][3][4][5][6][7][8]
IUPAC Name: 6-(dimethylamino)pyridine-3-carboxamide
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Molecular Formula: C₈H₁₁N₃O

Core Scaffold: Pyridine-3-carboxamide (Nicotinamide)

Key Functional Group: C6-Dimethylamino (Electron Donating, Sterically Bulky)

Structure-Activity Relationship (SAR) Analysis
The biological activity of 6-Dimethylaminonicotinamide is defined by three critical structural

regions. The interplay between these regions determines its affinity for NAD+-binding enzymes

(PARPs, Sirtuins) and its metabolic fate.

Region 1: The Pyridine Core (The Anchor)
The pyridine ring is the essential pharmacophore mimicking the nicotinamide moiety of NAD+.

Role: Pi-stacking interactions with aromatic residues (e.g., Tyrosine, Phenylalanine) in the

binding pockets of PARP-1 and NAMPT.

SAR Insight: The ring nitrogen (N1) must remain unquaternized for initial binding in many

inhibitory contexts, although it is the site of ribosylation in physiological NAD+ synthesis.

Region 2: The C3-Carboxamide (The H-Bonding
Interface)[1]

Role: Forms critical hydrogen bonds with the backbone of the target protein (typically Glycine

or Serine residues in the "nicotinamide pocket").

SAR Insight:

Hydrolysis to acid (Nicotinic acid derivative) drastically alters selectivity, often shifting

affinity towards GPR109A receptors rather than enzymatic inhibition.

6-DMAN Retention: The amide group is retained to preserve PARP-1 inhibitory potential,

which requires the amide protons for orientation within the catalytic cleft.

Region 3: The C6-Dimethylamino Group (The Modulator)
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This is the defining feature of the molecule.

Electronic Effect (+M, +I): The dimethylamino group is a strong electron donor, increasing

electron density on the pyridine ring. This makes the N1 nitrogen more basic compared to 6-

chloro or unsubstituted analogs, potentially altering binding kinetics.

Steric Effect (The "Toxic Blockade"):

Contrast with 6-AN: 6-Aminonicotinamide (NH2 at C6) is a substrate for NAD+

glycohydrolases, forming the toxic metabolite 6-amino-NAD+, which irreversibly inhibits 6-

phosphogluconate dehydrogenase (6-PGD).

6-DMAN Mechanism: The bulky N,N-dimethyl group sterically hinders the

phosphoribosyltransferase reaction. Consequently, 6-DMAN cannot be readily

metabolized into a toxic NAD analog. This renders it significantly less cytotoxic than 6-AN,

making it a valuable scaffold for non-toxic PARP inhibition or topical anti-inflammatory

applications.

SAR Visualization
The following diagram illustrates the functional dissection of the molecule.
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Figure 1: Structural dissection of 6-Dimethylaminonicotinamide highlighting the functional

role of specific moieties.

Mechanistic Pathways & Biological Targets[1][9]
PARP-1 Inhibition
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Nicotinamide is a weak physiological inhibitor of PARP-1 (IC50 ~50 µM). 6-
Dimethylaminonicotinamide retains this inhibitory capacity but with altered lipophilicity.

Mechanism: It competes with NAD+ for the substrate-binding site on the PARP enzyme.

Advantage: Due to the C6-dimethyl group, it is less likely to be depleted by the salvage

pathway enzymes (NAMPT), potentially maintaining a more stable intracellular concentration

for PARP inhibition compared to native nicotinamide.

Avoidance of Metabolic Toxicity (The 6-AN Divergence)
The critical distinction in this SAR is the metabolic fate compared to 6-aminonicotinamide.
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Figure 2: Divergent metabolic fates. 6-DMAN avoids the lethal synthesis pathway that renders

6-AN toxic.
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Experimental Protocols
Synthesis of 6-Dimethylaminonicotinamide
Objective: To synthesize high-purity 6-DMAN from commercially available precursors via

Nucleophilic Aromatic Substitution (SnAr).

Reagents:

6-Chloronicotinamide (CAS: 6271-78-9)

Dimethylamine (40% aq. solution or hydrochloride salt)

Solvent: Ethanol or DMF

Base: Potassium Carbonate (K₂CO₃) - if using amine salt

Protocol:

Charge: In a round-bottom flask, dissolve 1.0 eq of 6-Chloronicotinamide in Ethanol (0.5 M

concentration).

Addition: Add 5.0 eq of Dimethylamine solution. (Excess amine acts as both nucleophile and

base).

Reflux: Heat the mixture to reflux (approx. 80°C) for 4–6 hours. Monitor reaction progress via

TLC (Mobile phase: DCM/MeOH 9:1). The starting material (Rf ~0.5) should disappear, and

a more polar fluorescent product (Rf ~0.3) should appear.

Workup:

Concentrate the reaction mixture under reduced pressure to remove ethanol and excess

amine.

Resuspend the residue in cold water. The product often precipitates as a white/off-white

solid.

Filter and wash with cold water.
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Recrystallization: Recrystallize from Ethanol/Water to yield pure 6-
Dimethylaminonicotinamide.

Validation: Verify structure via ¹H-NMR (Look for 6H singlet at ~3.0 ppm for N-Me₂).

Comparative Cell Viability Assay (MTT)
Objective: To demonstrate the reduced toxicity of 6-DMAN compared to 6-AN.

Protocol:

Seeding: Seed A549 or HeLa cells in 96-well plates (5,000 cells/well). Incubate for 24h.

Treatment:

Group A (Control): Vehicle (DMSO 0.1%).

Group B (Toxic Ref): 6-Aminonicotinamide (0.1 µM – 100 µM).

Group C (Test): 6-Dimethylaminonicotinamide (0.1 µM – 100 µM).

Incubation: Incubate for 48–72 hours.

Readout: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with

DMSO. Measure Absorbance at 570 nm.

Analysis: Plot dose-response curves.

Expected Result: 6-AN will show steep toxicity (IC50 < 1 µM). 6-DMAN should show

minimal toxicity up to high concentrations (> 50 µM), confirming the SAR hypothesis of

"metabolic inertness."

Quantitative Data Summary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. What are the therapeutic applications for NAMPT inhibitors? [synapse.patsnap.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/
https://www.benchchem.com/product/b1208849/docs?utm_src=pdf-body#structure-activity-relationship-of-6-dimethylaminonicotinamide-a-mechanistic-pharmacological-analysis
https://www.benchchem.com/product/b1208849/docs?utm_src=pdf-body#structure-activity-relationship-of-6-dimethylaminonicotinamide-a-mechanistic-pharmacological-analysis
https://synapse.patsnap.com/article/what-are-the-therapeutic-applications-for-nampt-inhibitors
https://www.benchchem.com/product/b1208849?utm_src=pdf-custom-synthesis#bc-rfq
https://synapse.patsnap.com/article/what-are-the-therapeutic-applications-for-nampt-inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Structure-Activity Relationship of 6-
Dimethylaminonicotinamide: A Mechanistic & Pharmacological Analysis]. BenchChem,
[2026]. [Online PDF]. Available at:
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dimethylaminonicotinamide-a-mechanistic-pharmacological-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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